7-((2,4-dichlorobenzyl)thio)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(2,4-dichlorophenyl)methylsulfanyl]-3-methyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C12H9Cl2N5S/c1-19-11-10(17-18-19)12(16-6-15-11)20-5-7-2-3-8(13)4-9(7)14/h2-4,6H,5H2,1H3
• InChI Key: DCTVRAAMFHQNOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)SCC3=C(C=C(C=C3)Cl)Cl)N=N1
• Molecular Formula: C12H9Cl2N5S
• Molecular Weight: 326.2 g/mol

Description

Pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives are being studied as potential inhibitors of CDK2, a target for cancer treatment. These compounds have shown significant inhibitory effects on the growth of certain cell lines.

Synthesis Analysis

The synthesis of these compounds involves the design and creation of new small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are not specifically mentioned in the sources I found.

Scientific Research Applications

CDK2 Inhibitor in Cancer Treatment

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Antiproliferative Agent

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Apoptosis Inducer

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LSD1 Inhibitor

. LSD1 is a histone demethylase, and its inhibition is a promising strategy for cancer treatment.

Antitumor Activity

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Antiproliferative Activities Against Multiple Cancer Cell Lines

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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s ability to fit into the CDK2 active site through essential hydrogen bonding with Leu83 . This interaction results in a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically blocking the transition from the G1 phase to the S phase . This leads to a halt in cell proliferation, which is particularly beneficial in the context of cancer treatment where uncontrolled cell division is a key characteristic .

Pharmacokinetics

These properties help in structure requirement prediction for the observed antitumor activity .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib . It also induces apoptosis within HCT cells .

Safety and Hazards

The safety and hazards of these compounds are not specifically mentioned in the sources I found.

Future Directions

The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is a potential future direction.